Cas no 63822-86-6 (Quinoline, 3-(1H-benzimidazol-1-yl)-)

• Product Name: Quinoline, 3-(1H-benzimidazol-1-yl)-
• CAS No: 63822-86-6
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 1668250
• Update Time: 2024-09-12

Quinoline, 3-(1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-(1H-benzimidazol-1-yl)-

• Inchi： 1S/C16H11N3/c1-2-6-14-12(5-1)9-13(10-17-14)19-11-18-15-7-3-4-8-16(15)19/h1-11H
• InChI Key： FWRUJDFEFQOWEL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(N2C=NC3=CC=CC=C32)C=1

Computed Properties

• Exact Mass: 245.09543

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 139-141 °C
• Boiling Point: 475.1±47.0 °C(Predicted)
• PSA: 30.71
• pka: 3.82±0.12(Predicted)